
Performance evaluation of "Bis(2-
hydroxyethyl)dimerate" in copolymerization

reactions.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Bis(2-hydroxyethyl)dimerate

Cat. No.: B1165896 Get Quote

A Comparative Performance Evaluation of Diols in
Copolymerization Reactions
For Researchers, Scientists, and Drug Development Professionals: An Objective Guide to

Monomer Selection for Advanced Copolymers

In the synthesis of advanced copolymers for applications ranging from biomedical devices to

specialty plastics, the choice of diol monomer is critical in defining the final material's

properties. This guide provides a comparative performance evaluation of Bis(2-hydroxyethyl)

terephthalate (BHET), a key monomer derived from the chemical recycling of polyethylene

terephthalate (PET), against other common diols: a long-chain dimer acid-based diol,

diethylene glycol (DEG), and 1,4-butanediol (BDO). This comparison is supported by

experimental data to aid in the selection of the most suitable monomer for specific performance

requirements.

It is important to clarify that while the term "Bis(2-hydroxyethyl)dimerate" was specified, the

relevant scientific literature and chemical databases predominantly point to Bis(2-hydroxyethyl)

terephthalate (BHET) when discussing copolymerization for polyesters. "Dimerate" may also

refer to a diol derived from a dimerized fatty acid, which imparts significant flexibility and

hydrophobicity. For a comprehensive comparison, this guide will focus on BHET and include a

dimer acid-based diol as a representative of this class of flexible long-chain diols.
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Performance Comparison of Diols in Copolyester
Synthesis
The incorporation of a second diol into a polyester backbone, such as poly(butylene succinate)

(PBS) or poly(butylene terephthalate) (PBT), significantly modifies its thermal and mechanical

properties. The following tables summarize the quantitative effects of incorporating BHET, a

dimer acid-based diol, DEG, and BDO as comonomers.

Table 1: Thermal Properties of Copolyesters

Diol
Comonome
r

Polymer
System

Molar Ratio
of
Comonome
r

Glass
Transition
Temperatur
e (Tg) (°C)

Melting
Temperatur
e (Tm) (°C)

Crystallinity
(%)

BHET PBS 5 mol% Not Reported 106 Decreased

PBS 10 mol% Not Reported 96 Decreased

PBS 15 mol% Not Reported 87 Decreased

Dimer Acid-

based Diol
Polyurethane Not Specified ~ -25 Amorphous

Amorphous[1

]

Diethylene

Glycol
PBT Not Specified Decreased Decreased Decreased[2]

1,4-

Butanediol

(as primary

diol)

PBS
0 mol%

BHET
Not Reported ~114 Baseline

Note: Data for BHET is derived from a study on PBS-based copolyesters.[3] Data for dimer

acid-based diol is from a polyurethane system but illustrates its effect on thermal properties.[1]

The effect of DEG on PBT is qualitative based on available literature.[2]

Table 2: Mechanical Properties of Copolyesters
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Diol
Comonome
r

Polymer
System

Molar Ratio
of
Comonome
r

Tensile
Strength
(MPa)

Elongation
at Break (%)

Young's
Modulus
(MPa)

BHET PBS 5 mol% 27 430 320

PBS 10 mol% 21 550 250

PBS 15 mol% 16 650 180

Dimer Acid-

based Diol
Polyurethane Not Specified 13.2 Not Specified

Not

Specified[1]

Diethylene

Glycol
PBT Not Specified Decreased

Significantly

Increased
Decreased[2]

1,4-

Butanediol

(as primary

diol)

PBS
0 mol%

BHET
30 180 370

Note: Data for BHET and 1,4-Butanediol is derived from a study on PBS-based copolyesters.[3]

Data for dimer acid-based diol is from a polyurethane system.[1] The effect of DEG on PBT is

qualitative.[2]

Experimental Protocols
The data presented is typically generated using the following standard methodologies in

polymer science.

Synthesis of Copolyesters via Melt Polycondensation
A common method for synthesizing copolyesters is a two-step melt polycondensation process.

Esterification: The dicarboxylic acid (e.g., succinic acid), the primary diol (e.g., 1,4-

butanediol), and the comonomer diol (e.g., BHET) are charged into a reaction vessel

equipped with a mechanical stirrer and a distillation outlet. The mixture is heated to
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approximately 190°C under an inert atmosphere (e.g., nitrogen). This stage facilitates the

formation of oligomers with the removal of water as a byproduct.[3]

Polycondensation: A catalyst, such as titanium(IV) butoxide ((nBuO)4Ti), is added to the

oligomeric mixture.[3] The temperature is then gradually increased to around 230-250°C,

and a high vacuum is applied. This promotes the transesterification reactions that build up

the high molecular weight polymer chains, with the excess diol being removed through the

vacuum. The reaction is monitored by the viscosity of the melt and is terminated once the

desired molecular weight is achieved.

Characterization of Copolyesters
1. Thermal Analysis:

Differential Scanning Calorimetry (DSC): DSC is used to determine the glass transition

temperature (Tg), melting temperature (Tm), and crystallinity of the copolymers.[4] A sample

is typically heated from a low temperature (e.g., -50°C) to above its melting point at a

constant rate (e.g., 10°C/min), then cooled back down, and heated again. The thermal

transitions are observed during the second heating scan to erase the thermal history of the

sample.[4]

Thermogravimetric Analysis (TGA): TGA is employed to evaluate the thermal stability of the

polymers.[5] A sample is heated in a controlled atmosphere (e.g., nitrogen or air) at a

constant rate, and the weight loss as a function of temperature is recorded. This provides

information on the decomposition temperature of the material.[5]

2. Mechanical Testing:

Tensile Testing: The mechanical properties, such as tensile strength, elongation at break,

and Young's modulus, are measured using a universal testing machine according to ASTM

D638 standards.[6] Dog-bone-shaped specimens of the copolyester are stretched at a

constant rate until they fracture. The stress-strain curve is recorded to determine the key

mechanical parameters.[6]

Visualizing the Impact and Process
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The following diagrams illustrate the workflow of performance evaluation and the conceptual

influence of different diols on copolymer properties.
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Experimental workflow for copolymer synthesis and evaluation.
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Diol Comonomer Choice

Resulting Copolymer Properties
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Influence of diol structure on copolymer properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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